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Compound of Interest

Compound Name: 2-Methylbutanoic anhydride

Cat. No.: B074736

For Researchers, Scientists, and Drug Development Professionals

Abstract: This technical guide provides a comprehensive overview of 2-Methylbutanoic
anhydride, a key reagent in organic synthesis with significant applications in the
pharmaceutical and chemical industries. This document details its chemical and physical
properties, experimental protocols for its synthesis, and its role in various applications,
particularly in drug development. All quantitative data is presented in structured tables, and key
experimental workflows are visualized to enhance understanding. The primary CAS number for
2-Methylbutanoic anhydride is 1519-23-9[1][2][3].

Chemical and Physical Properties

2-Methylbutanoic anhydride, also known as 2-methylbutyric anhydride, is a carboxylic acid
anhydride.[3] It is a colorless to pale yellow liquid with a characteristic odor.[3] Its branched
alkyl structure influences its chemical reactivity and physical properties, making it a versatile
acylating agent in organic synthesis.[3][4]

Table 1: Physical and Chemical Properties of 2-Methylbutanoic Anhydride
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Property Value Reference
CAS Number 1519-23-9 [1][21[3]
Molecular Formula C10H1803 [11[2][5]
Molecular Weight 186.25 g/mol [1][6]
Density 0.955 g/cm? [2]

Boiling Point 259.5°C at 760 mmHg [2]

Flash Point 90°C [2]
Refractive Index 1.427 [2]

Vapor Pressure 0.0129 mmHg at 25°C [2]

EINECS Number 216-181-6 [1]12]

Synthesis and Experimental Protocols

The synthesis of 2-Methylbutanoic anhydride typically involves the dehydration of 2-
methylbutanoic acid. Several laboratory-scale protocols have been established to achieve high
yields and purity.

General Synthesis Workflow

The general principle for the synthesis of 2-Methylbutanoic anhydride is the removal of a
water molecule from two molecules of 2-methylbutanoic acid. This can be accomplished
through various dehydrating agents or by heating with a catalyst to drive the equilibrium
towards the anhydride product.

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://m.chemicalbook.com/ProductChemicalPropertiesCB1718100_EN.htm
https://www.chemnet.com/cas/en/1519-23-9/2-methylbutyric-anhydride.html
https://cymitquimica.com/cas/1519-23-9/
https://m.chemicalbook.com/ProductChemicalPropertiesCB1718100_EN.htm
https://www.chemnet.com/cas/en/1519-23-9/2-methylbutyric-anhydride.html
https://webbook.nist.gov/cgi/inchi/InChI%3D1S/C10H18O3/c1-7(2)5-9(11)13-10(12)6-8(3)4/h7-8H%2C5-6H2%2C1-4H3
https://m.chemicalbook.com/ProductChemicalPropertiesCB1718100_EN.htm
https://precision.fda.gov/ginas/app/ui/substances/199a08b9-e318-48aa-b218-dd7051fe8fce
https://www.chemnet.com/cas/en/1519-23-9/2-methylbutyric-anhydride.html
https://www.chemnet.com/cas/en/1519-23-9/2-methylbutyric-anhydride.html
https://www.chemnet.com/cas/en/1519-23-9/2-methylbutyric-anhydride.html
https://www.chemnet.com/cas/en/1519-23-9/2-methylbutyric-anhydride.html
https://www.chemnet.com/cas/en/1519-23-9/2-methylbutyric-anhydride.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB1718100_EN.htm
https://www.chemnet.com/cas/en/1519-23-9/2-methylbutyric-anhydride.html
https://www.benchchem.com/product/b074736?utm_src=pdf-body
https://www.benchchem.com/product/b074736?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b074736?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Reactants

(Z-Methylbutanoic Acid (2 eq.))

Add

Reaction Conditions

Dehydrating Agent
(e.g., Acetic Anhydride)

Heat / Reflux

Forms Forms
Products
A 4
(Z-Methylbutanoic Anhydride) ((e.g., A?;)éﬁ)ircoggicdt?Water))
Purify via
Purification

Distillation

Click to download full resolution via product page

General Synthesis Workflow for 2-Methylbutanoic Anhydride.

Experimental Protocol: Dehydration using a Catalyst

A common method for the synthesis of anhydrides is the catalytic dehydration of the
corresponding carboxylic acid.
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Objective: To synthesize 2-Methylbutanoic anhydride from 2-methylbutanoic acid via catalytic
dehydration.

Materials:

2-Methylbutanoic acid

p-Toluenesulfonic acid (catalyst, 0.1-0.5 wt%)[4]

A suitable solvent (optional)

Apparatus for reactive distillation

Procedure:

Combine 2-methylbutanoic acid and a catalytic amount of p-toluenesulfonic acid in a reaction
flask equipped for reactive distillation.

o Heat the mixture to 150-180°C under a vacuum of 50-100 mmHg.[4]

o The water formed during the reaction is continuously removed by distillation, which drives
the equilibrium towards the formation of the anhydride.

e Monitor the reaction progress by techniques such as TLC or GC.

e Once the reaction is complete, the crude 2-Methylbutanoic anhydride can be purified by
fractional distillation.

Expected Yield: 88-94%[4]

Applications in Research and Drug Development

2-Methylbutanoic anhydride is a valuable reagent with several applications, particularly in the
synthesis of pharmaceuticals and other specialty chemicals.[3]

o Asymmetric Synthesis and Chiral Derivatization: The enantiopure form, (S)-(+)-2-
methylbutyric anhydride, is a crucial building block for introducing chiral centers in
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molecules.[4] It is used in the modification of metal-organic frameworks (MOFs) to create
chiral environments for enantioselective separations and catalysis.[4]

o Pharmaceutical and Agrochemical Intermediates: This anhydride serves as a key
intermediate in the synthesis of active pharmaceutical ingredients (APIs), including some
statins.[4] Its branched structure is incorporated into target molecules to modulate their
biological activity and pharmacokinetic properties.[4]

» Flavor and Fragrance Chemistry: Esters derived from 2-methylbutanoic acid, which can be
synthesized using the anhydride, are important components in creating specific fruity and
sweet flavors and fragrances.[4]

o Polymer and Materials Science: The incorporation of the branched alkyl chain from 2-
methylbutanoic anhydride can alter the physical properties of polymers, such as their
crystallinity, solubility, and thermal stability.[4]

2-Methylbutanoic Anhydride

Pharmaceuticals Flavors & Fragrances Polymer Science

Asymmetric Synthesis

[Chiral Derivatization] [API Synthesis (e.g.,Statins)] [Ester Formation] [Polymer Modification]
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Applications of 2-Methylbutanoic Anhydride.

Spectroscopic Data

Spectroscopic data is essential for the characterization of 2-Methylbutanoic anhydride.

e Infrared (IR) Spectroscopy: The IR spectrum of 2-Methylbutanoic anhydride exhibits
characteristic strong carbonyl stretching bands for the anhydride functional group, typically
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appearing in the region of 1820-1800 cm~* and 1760-1740 cm~1.

e Mass Spectrometry (MS): The electron ionization mass spectrum provides information about
the molecular weight and fragmentation pattern of the molecule.

Safety and Handling

2-Methylbutanoic anhydride is a combustible and corrosive material that requires careful
handling.[7][8]

Table 2: Hazard Information for 2-Methylbutanoic Anhydride

Hazard Description Precautionary Measures

Keep away from heat, sparks,
Flammability Combustible liquid.[8][9] open flames, and other ignition

sources.[7][8]

] Wear protective gloves,
o Causes severe skin burns and )
Corrosivity clothing, and eye/face
eye damage.[7][8] ]
protection.[7]

Do not eat, drink, or smoke

Toxicit Harmful if swallowed or in when using this product. Wash
oxici
y contact with skin.[8] skin thoroughly after handling.
[718]
Keep away from water and
Reactivity Reacts violently with water.[7] moist air. Store in a dry, well-

ventilated place.[7]

First Aid Measures:

¢ In case of skin contact: Immediately remove all contaminated clothing and rinse the skin with
water/shower.[8]

e In case of eye contact: Rinse cautiously with water for several minutes. Remove contact
lenses if present and easy to do. Continue rinsing and seek immediate medical attention.[7]
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« If inhaled: Move the person to fresh air and keep them comfortable for breathing.[7]
« |If swallowed: Rinse mouth. Do NOT induce vomiting. Seek immediate medical attention.[7]

Storage: Store in a well-ventilated, dry, and cool place in a tightly closed container.[7][9] Keep
in a corrosives area.[9]

Disposal: Dispose of contents and container to an approved waste disposal plant in
accordance with local regulations.[7]

Conclusion

2-Methylbutanoic anhydride is a versatile and important chemical intermediate with a well-
established role in organic synthesis. Its utility in the pharmaceutical industry, particularly in the
synthesis of chiral molecules and active pharmaceutical ingredients, underscores its
significance for drug development professionals. A thorough understanding of its properties,
synthesis, and safe handling procedures is crucial for its effective and safe utilization in a
research and development setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Anhydride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b074736#2-methylbutanoic-anhydride-cas-number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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